![molecular formula C20H29N5O4S B4615564 isopropyl 5-(aminocarbonyl)-2-({N-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]-N-methylglycyl}amino)-4-methyl-3-thiophenecarboxylate](/img/structure/B4615564.png)
isopropyl 5-(aminocarbonyl)-2-({N-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]-N-methylglycyl}amino)-4-methyl-3-thiophenecarboxylate
Overview
Description
Isopropyl 5-(aminocarbonyl)-2-({N-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]-N-methylglycyl}amino)-4-methyl-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C20H29N5O4S and its molecular weight is 435.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 435.19402560 g/mol and the complexity rating of the compound is 634. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Analysis
Research on similar compounds has focused on the synthesis and structural analysis of pyrazole and thiophene derivatives. For instance, the synthesis of methyl 3-[3-(ethoxycarbonyl)thioureido]-1H-pyrazole-5-carboxylate demonstrates the chemical reactions involved in creating complex molecules with potential pharmaceutical applications (Buwen Huang et al., 2009). Another study on ethyl 2-amino-5-methyl-4-(phenylcarbamoyl)thiophene-3-carboxylate prepared using Gewald’s methodology explores the synthesis and characterisation of thiophene-based bis-heterocyclic monoazo dyes, highlighting the compound's solvatochromic behaviour and tautomeric structures (F. Karcı & F. Karcı, 2012).
Potential Pharmaceutical Applications
While the direct applications of the specified compound are not detailed, studies on related structures hint at pharmaceutical relevance. For example, antiallergic activities of certain pyrazole derivatives in animal models suggest potential applications in developing new antiallergic medications (A. Nohara et al., 1985).
Corrosion Inhibition
The inhibitive action of bipyrazolic type organic compounds on the corrosion of pure iron in acidic media indicates the application of such compounds in materials science, particularly in corrosion prevention (A. Chetouani et al., 2005).
Properties
IUPAC Name |
propan-2-yl 5-carbamoyl-2-[[2-[(1-ethyl-5-methylpyrazol-4-yl)methyl-methylamino]acetyl]amino]-4-methylthiophene-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N5O4S/c1-7-25-13(5)14(8-22-25)9-24(6)10-15(26)23-19-16(20(28)29-11(2)3)12(4)17(30-19)18(21)27/h8,11H,7,9-10H2,1-6H3,(H2,21,27)(H,23,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXOWMOQSUZFZEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C=N1)CN(C)CC(=O)NC2=C(C(=C(S2)C(=O)N)C)C(=O)OC(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N5O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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